Cas no 2434-03-9 (4,5-Dibromofuran-2-carboxylic acid)
2434-03-9 structure
Product Name:4,5-Dibromofuran-2-carboxylic acid
CAS No:2434-03-9
MF:C5H2Br2O3
MW:269.875580310822
MDL:MFCD00092311
CID:42951
PubChem ID:24883713
Update Time:2025-04-18
4,5-Dibromofuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dibromofuran-2-carboxylic acid
- 2,3-Dibromofuran-5-carboxylic acid
- 4,5-Dibromo-2-furoic acid
- 4,5-Dibrom-furan-2-carbonsaeure
- 4,5-dibromo-2-furancarboxylic acid
- 4,5-dibromo-furan-2-carboxylic acid
- AKOS005264334
- AC-23033
- FT-0634276
- 2-Furancarboxylic acid, 4,5-dibromo-
- CS-W022045
- DS-1632
- 2434-03-9
- MFCD00092311
- SCHEMBL274316
- SB60870
- A817237
- AMY202100057
- SY106532
- LCZC2596
- EN300-134731
- J-015454
- 4,5-DIBROMO-2-FUROICACID
- DTXSID60400663
- 4,5-dibromofuran-2-carboxylicAcid
- 4,5-Dibromo-2-furoic acid, 97%
- BHUVICYZDBUMIU-UHFFFAOYSA-N
- 2-Furancarboxylicacid, 4,5-dibromo-
- 628-515-1
-
- MDL： MFCD00092311
- Inchi： 1S/C5H2Br2O3/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H,8,9)
- InChI Key： BHUVICYZDBUMIU-UHFFFAOYSA-N
- SMILES： BrC1=C(OC(C(=O)O)=C1)Br
- BRN： 129312
Computed Properties
- Exact Mass: 267.83700
- Monoisotopic Mass: 267.837
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 0.9
- Topological Polar Surface Area: 96.3
Experimental Properties
- Color/Form: White or light brown crystalline powder
- Density: 2.3±0.1 g/cm3
- Melting Point: 169-173 °C
- Boiling Point: 400.2°C at 760 mmHg
- Flash Point: 152.6±27.9 °C
- Refractive Index: 1.614
- PSA: 50.44000
- LogP: 2.50280
- Solubility: Insoluble
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
4,5-Dibromofuran-2-carboxylic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R22; R36/37/38
- Safety Term：S26;S36
- Storage Condition：Inert atmosphere,2-8°C
4,5-Dibromofuran-2-carboxylic acid Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
4,5-Dibromofuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 092349-1g |
4,5-Dibromo-2-furoic acid |
2434-03-9 | 95% | 1g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 092349-5g |
4,5-Dibromo-2-furoic acid |
2434-03-9 | 95% | 5g |
￡46.00 | 2022-03-01 | |
| Fluorochem | 092349-10g |
4,5-Dibromo-2-furoic acid |
2434-03-9 | 95% | 10g |
￡86.00 | 2022-03-01 | |
| Fluorochem | 092349-25g |
4,5-Dibromo-2-furoic acid |
2434-03-9 | 95% | 25g |
￡182.00 | 2022-03-01 | |
| Alichem | A159002639-25g |
4,5-Dibromofuran-2-carboxylic acid |
2434-03-9 | 97% | 25g |
$257.24 | 2023-09-02 | |
| Alichem | A159002639-100g |
4,5-Dibromofuran-2-carboxylic acid |
2434-03-9 | 97% | 100g |
$584.10 | 2023-09-02 | |
| Apollo Scientific | OR346594-1g |
4,5-Dibromofuran-2-carboxylic acid |
2434-03-9 | 97% | 1g |
£40.00 | 2023-09-01 | |
| Chemenu | CM196253-10g |
4,5-dibromofuran-2-carboxylic acid |
2434-03-9 | 97% | 10g |
$112 | 2021-08-05 | |
| Chemenu | CM196253-25g |
4,5-dibromofuran-2-carboxylic acid |
2434-03-9 | 97% | 25g |
$219 | 2021-08-05 | |
| Chemenu | CM196253-100g |
4,5-dibromofuran-2-carboxylic acid |
2434-03-9 | 97% | 100g |
$552 | 2021-08-05 |
4,5-Dibromofuran-2-carboxylic acid Related Literature
-
1. Esters of furan-, thiophen-, and N-methylpyrrole-2-carboxylic acids. Bromination of methyl furan-2-carboxylate, furan-2-carbaldehyde, and thiophen-2-carbaldehyde in the presence of aluminium chlorideDerek J. Chadwick,John Chambers,G. Denis Meakins,Roger L. Snowden J. Chem. Soc. Perkin Trans. 1 1973 1766
2434-03-9 (4,5-Dibromofuran-2-carboxylic acid) Related Products
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- 3439-02-9(4-Bromo-2-furoic acid)
- 19303-43-6((4,5-Dibromo-furan-2-yl)-methanol)
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- 54113-42-7(Ethyl 4,5-dibromofuran-2-carboxylate)
- 2433-85-4(4,5-Dibromofuran-2-carbaldehyde)
- 585-70-6(5-Bromofuran-2-carboxylic acid)
- 54113-43-8(2-Furancarboxylic acid, 4,5-dibromo-, 1,1-dimethylethyl ester)
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